Cas no 1805136-90-6 (Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate)

• Product Name: Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate
• CAS No: 1805136-90-6
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4956531
• Update Time: 2025-06-10

Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate

• Inchi： 1S/C12H11F2NO3/c1-3-18-12(16)9-8(11(13)14)5-4-7(6-15)10(9)17-2/h4-5,11H,3H2,1-2H3
• InChI Key： VMPLAFLYQXJMOE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=C(C=1C(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate

Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate (CAS No. 1805136-90-6): An Overview of Its Structure, Properties, and Applications

Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate (CAS No. 1805136-90-6) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of substituted benzoates and is characterized by the presence of a cyano group, difluoromethyl group, and methoxy group on the benzene ring. These functional groups contribute to its distinct chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular formula of Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate is C₁₃H₁₁F₂NO₃, and its molecular weight is approximately 275.23 g/mol. The compound can be synthesized through a series of well-defined chemical reactions, including the esterification of 3-cyano-6-difluoromethyl-2-methoxybenzoic acid with ethanol in the presence of a suitable catalyst. The resulting product is a colorless to pale yellow liquid with a characteristic odor.

In terms of physical properties, Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethyl acetate. It is relatively stable under normal conditions but may decompose at high temperatures or in the presence of strong acids or bases. The compound's stability and solubility make it suitable for use in various chemical processes and formulations.

The unique combination of functional groups in Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate imparts several interesting chemical properties. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. The difluoromethyl group adds further complexity by introducing fluorine atoms, which are known for their high electronegativity and unique bonding characteristics. The methoxy group, on the other hand, provides additional stability and can influence the compound's solubility and reactivity.

Recent research has focused on the potential applications of Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate in various fields. In pharmaceuticals, this compound has shown promise as an intermediate in the synthesis of novel drugs with potential therapeutic applications. For example, studies have demonstrated that compounds containing similar functional groups exhibit anti-inflammatory and anti-cancer properties. The presence of the cyano and difluoromethyl groups may enhance the biological activity of these compounds by modulating their interactions with biological targets.

In agrochemicals, Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate has been explored as a potential herbicide or pesticide intermediate. The unique combination of functional groups can contribute to improved efficacy and selectivity against target pests while minimizing environmental impact. Research in this area is ongoing, with a focus on optimizing the synthesis and formulation of these compounds for practical applications.

In materials science, Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate has been investigated for its potential use in the development of new materials with enhanced properties. For instance, the compound can be incorporated into polymers or coatings to improve their mechanical strength, thermal stability, and resistance to environmental factors. The presence of fluorine atoms can also enhance the hydrophobicity and oleophobicity of these materials, making them suitable for various industrial applications.

The synthesis of Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate involves several steps that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the esterification of 3-cyano-6-difluoromethyl-2-methoxybenzoic acid with ethanol using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Alternatively, the compound can be prepared through a multi-step process involving the reaction of appropriate starting materials under controlled conditions.

The characterization of Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate typically involves a combination of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which is crucial for ensuring its suitability for various applications.

In conclusion, Ethyl 3-cyano-6-difluoromethyl-2-methoxybenzoate (CAS No. 1805136-90-6) is a versatile organic compound with a unique chemical structure that offers a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its distinct functional groups contribute to its chemical properties and biological activity, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.